methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate
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Overview
Description
Methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate is a chemical compound that belongs to the class of benzoates. It is a synthetic compound that has numerous applications in scientific research, particularly in the field of biochemistry.
Mechanism of Action
The mechanism of action of methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, particularly those involved in the biosynthesis of certain proteins. This inhibition leads to a decrease in the production of these proteins, which can have a wide range of effects on cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain proteins. This can have a wide range of effects on cellular processes, including cell growth, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
Methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities, making it readily available for use in scientific research. Additionally, it has been shown to have a wide range of biochemical and physiological effects, which makes it useful for studying a variety of cellular processes.
However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, it may have off-target effects on other cellular processes, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate in scientific research. One future direction is the development of new drugs based on its structure and mechanism of action. Another future direction is the study of its effects on specific cellular processes, such as cell differentiation and apoptosis. Additionally, it may be useful in the study of certain diseases, such as cancer, where the inhibition of certain enzymes can be beneficial. Overall, this compound has numerous applications in scientific research, and its potential uses are likely to expand in the future.
Synthesis Methods
Methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate can be synthesized through a multi-step process. The first step involves the reaction of 3-chloroaniline with phosgene to produce 3-chlorobenzoyl chloride. The second step involves the reaction of 3-chlorobenzoyl chloride with 4-methylphenol to produce this compound. This synthesis method has been widely used in the production of this compound for scientific research purposes.
Scientific Research Applications
Methyl 3-({[(3-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoate has numerous applications in scientific research, particularly in the field of biochemistry. It has been used in the study of protein-protein interactions, as well as in the development of new drugs. Additionally, it has been used in the study of the structure and function of enzymes, as well as in the study of protein folding and stability.
Properties
IUPAC Name |
methyl 3-[(3-chlorophenyl)carbamoylamino]-4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O3/c1-10-6-7-11(15(20)22-2)8-14(10)19-16(21)18-13-5-3-4-12(17)9-13/h3-9H,1-2H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHWMIZUMJPLSFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC)NC(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.